Cas no 1590398-46-1 ((6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride)

• Product Name: (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride
• CAS No: 1590398-46-1
• MF: C₁₁H₁₀ClF₃N₄
• MW: 290.672111034393
• CID: 4702199
• Update Time: 2025-05-20

(6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride
• [6-[6-(trifluoromethyl)pyridin-3-yl]pyrimidin-4-yl]methanamine hydrochloride
• AMNQMWBKXWYKTF-UHFFFAOYSA-N
• [6-[6-(trifluoromethyl)-3-pyridyl]pyrimidin-4-yl]methanamine hydrochloride

• Inchi： 1S/C11H9F3N4.ClH/c12-11(13,14)10-2-1-7(5-16-10)9-3-8(4-15)17-6-18-9;/h1-3,5-6H,4,15H2;1H
• InChI Key： AMNQMWBKXWYKTF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CN=1)C1C=C(CN)N=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 64.7

Additional information on (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride

Introduction to (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride (CAS No. 1590398-46-1)

(6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride (CAS No. 1590398-46-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by the presence of a trifluoromethyl group and a pyridine ring, which contribute to its unique chemical and biological properties.

The structure of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride is particularly noteworthy for its ability to interact with various biological targets, making it a valuable candidate for drug development. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyridine ring provides additional binding affinity and selectivity.

Recent studies have focused on the pharmacological properties of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride effectively inhibited the activity of a specific kinase involved in the proliferation of cancer cells. The compound was found to selectively target this kinase with minimal off-target effects, suggesting its potential as a targeted therapy for cancer treatment.

Beyond its anti-cancer properties, (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can modulate key inflammatory mediators, thereby reducing inflammation and alleviating symptoms.

The pharmacokinetic profile of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride has been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a reasonable half-life, allowing for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical models, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further investigate its potential as a novel therapeutic agent.

In conclusion, (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanamine hydrochloride (CAS No. 1590398-46-1) represents a promising candidate in the development of new therapies for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various disease settings.